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Compound of Interest

Compound Name: 5-Iodo-2-nitrobenzoic acid

Cat. No.: B1314527 Get Quote

An In-depth Technical Guide to 5-Iodo-2-
nitrobenzoic Acid
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical, chemical, and

potential biological properties of 5-Iodo-2-nitrobenzoic acid. The information is curated for

researchers and professionals in drug development and related scientific fields.

Core Physical and Chemical Properties
5-Iodo-2-nitrobenzoic acid is a substituted aromatic carboxylic acid. Its chemical structure,

featuring an iodine atom and a nitro group on the benzoic acid backbone, makes it a compound

of interest for various chemical syntheses and potentially for biological applications.

Physical Properties
The known physical properties of 5-Iodo-2-nitrobenzoic acid are summarized in the table

below. It is a solid at room temperature and has a distinct melting point.
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Property Value Source

CAS Number 35674-28-3 N/A

Molecular Formula C₇H₄INO₄ N/A

Molecular Weight 293.02 g/mol N/A

Appearance Yellow to brown solid [1]

Melting Point 174 °C [1]

Boiling Point (Predicted) 417.7 ± 40.0 °C [1]

Density (Predicted) 2.156 ± 0.06 g/cm³ [1]

pKa (Predicted) 1.88 ± 0.25 [1]

Storage Temperature 2-8°C (protect from light) [1]

Chemical Reactivity
The chemical reactivity of 5-Iodo-2-nitrobenzoic acid is dictated by its three functional groups:

the carboxylic acid, the nitro group, and the iodine atom. The nitro group is strongly electron-

withdrawing, which increases the acidity of the carboxylic acid. The aromatic ring is deactivated

towards electrophilic substitution due to the presence of the nitro and carboxyl groups.

However, the iodine atom can participate in various coupling reactions, making this molecule a

potentially useful building block in organic synthesis. The nitro group can also be reduced to an

amine, opening up further avenues for derivatization.

Experimental Protocols
Synthesis of 5-Iodo-2-nitrobenzoic Acid
A plausible synthetic route for 5-Iodo-2-nitrobenzoic acid can be adapted from procedures for

similar halogenated nitrobenzoic acids. A common strategy involves the diazotization of an

appropriate amino-iodobenzoic acid precursor, followed by a Sandmeyer-type reaction.

Alternatively, direct iodination of 2-nitrobenzoic acid could be explored, though the directing

effects of the existing substituents would need to be carefully considered.

Hypothetical Synthesis Workflow:
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Synthesis of 5-Iodo-2-nitrobenzoic Acid

Starting Material:
2-Amino-5-iodobenzoic acid

Diazotization
(NaNO2, aq. H2SO4, 0-5 °C)

Step 1

Diazonium Salt Intermediate

Nitration
(e.g., with a nitrating agent)

Step 2

5-Iodo-2-nitrobenzoic acid (Crude)
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Hypothesized Cellular Impact

5-Iodo-2-nitrobenzoic acid
(Enters Cell)

Nitroreductase
(Enzyme)

Substrate

Reduction of Nitro Group

Catalyzes

Generation of
Reactive Nitrogen Species

Cellular Damage
(e.g., DNA, proteins)

Cytotoxicity / Antimicrobial Effect
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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